Design, synthesis and metal binding properties of a mixed-donor macrobicycle
Chemical Communications Pub Date: 1900-01-01 DOI: 10.1039/A707354B
Abstract
A cryptand is resolved into its three independent macrocyclic components leading to novel, dynamic metal ion complexation.
Recommended Literature
- [1] Synthesis of nano-crystallite gypsum and bassanite from waste Pila globosa shells: crystallographic characterization
- [2] Correction: On-chip polyelectrolyte coating onto magnetic droplets – towards continuous flow assembly of drug delivery capsules
- [3] New metal–ligand vibrational correlations for RhI, PdII, and PtII complexes
- [4] Transition metal-free B(dan)-installing reaction (dan: naphthalene-1,8-diaminato): H–B(dan) as a B(dan) electrophile†
- [5] Contents list
- [6] Solubility of sparingly-soluble electrolytes–a new approach
- [7] Third-order optical nonlinearities of zinc porphyrins accommodated in the cavity of a doughnut-like molybdenum crown cluster†
- [8] Synthesis of hexagonal and cubic ZnIn2S4 nanosheets for the photocatalytic reduction of CO2 with methanol†
- [9] Tetracarbonyliridium hydride
- [10] Government of Madras. Annual Report of the Chemical Examiner for the year 1929
Journal Nameļ¼Chemical Communications
Research Products
-
CAS no.: 13436-55-0
-
4-oxopiperidine-3-carbonitrile
CAS no.: 19166-75-7
